4-Tert-butyl 1-methyl 2-(triphenylphosphoranylidene)succinate

• Molecular Formula: C27H29O4P
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 4-O-tert-butyl 1-O-methyl 2-(triphenyl-λ5-phosphanylidene)butanedioate
• InChI: InChI=1S/C27H29O4P/c1-27(2,3)31-25(28)20-24(26(29)30-4)32(21-14-8-5-9-15-21,22-16-10-6-11-17-22)23-18-12-7-13-19-23/h5-19H,20H2,1-4H3
• InChI Key: PBVIEJVBQBDHGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)OC

Description

4-Tert-butyl 1-methyl 2-(triphenylphosphoranylidene)succinate is a useful research compound. Its molecular formula is C27H29O4P and its molecular weight is 448.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (triphenylphosphanylidene)-acetic acid methyl ester (2.26 g, 6.77 mmol) in methylene chloride (25 mL) is added t-butyl bromoacetate (1.32 g, 6.77 mmol) and the mixture is stirred at room temperature for 48 hours. The solvent is removed under reduced pressure and the residue is purified by column chromatography using a gradient of 80-100% heptane/EtOAc to afford 2-(triphenylphosphanylidene)-succinic acid 4-tert-butyl ester 1-methyl ester. MS 449.3 (M+1).